Cas no 264616-44-6 (1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one)

• Product Name: 1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one
• CAS No: 264616-44-6
• MF: C₁₂H₈F₃NO₂
• MW: 255.192633628845
• CID: 247669
• PubChem ID: 2737630
• Update Time: 2025-04-19

1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-[3-(trifluoromethyl)phenyl]-5-isoxazolyl]-
• 1-[3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl]ethanone
• 1-3-[3-(TrifluoroMethyl)phenyl]isoxazol-5-yl-ethan-1-one
• 5-ACETYL-3(3-TRIFLUOROMETHYLPHENYL)-ISOXAZOLE
• HMS566E02
• 1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one
• EN300-18601344
• 264616-44-6
• AKOS025117215
• 1-[3-[3-(trifluoromethyl)phenyl]-1, 2-oxazol-5-yl]ethanone
• DTXSID10372189
• Maybridge1_008714
• 1-{3-[3-(trifluoromethyl)phenyl]-1,2-oxazol-5-yl}ethan-1-one
• 5-Acetyl-3-(3-trifluoromethylphenyl)-isoxazole
• 5-Acetyl-3-(3-trifluoromethylphenyl)isoxazole
• FT-0607174
• MFCD01934861
• A1-04759
• 1-(3-(3-(Trifluoromethyl)phenyl)isoxazol-5-yl)ethanone

• Inchi： 1S/C12H8F3NO2/c1-7(17)11-6-10(16-18-11)8-3-2-4-9(5-8)12(13,14)15/h2-6H,1H3
• InChI Key： AHDZGWUYNWWHGQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C1C=C(C(C)=O)ON=1)(F)F

Computed Properties

• Exact Mass: 255.05100
• Monoisotopic Mass: 255.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Melting Point: 118-121
• PSA: 43.10000
• LogP: 3.56300

1-{3-3-(trifluoromethyl)phenyl-1,2-oxazol-5-yl}ethan-1-one Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes